1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-ylbenzimidazol-2-one
• InChI: InChI=1S/C15H19N5O5/c1-3-17-10-9-11(19(22)23)12(16-7-5-6-8-16)14(20(24)25)13(10)18(4-2)15(17)21/h9H,3-8H2,1-2H3
• InChI Key: NEPORYCDLVRZKL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC(=C(C(=C2N(C1=O)CC)[N+](=O)[O-])N3CCCC3)[N+](=O)[O-]
• Molecular Formula: C15H19N5O5
• Molecular Weight: 349.34 g/mol

Description

1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one, also known as DNP, is a chemical compound that has been widely used in scientific research for various purposes. It is a yellow crystalline powder that is highly soluble in organic solvents and has a molecular weight of 314.3 g/mol.

Mechanism of Action

The mechanism of action of 1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) upon exposure to light. These ROS can cause damage to cellular components, leading to cell death. 1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one has been shown to be selectively toxic to cancer cells, making it a promising candidate for cancer treatment.
Biochemical and Physiological Effects:
1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one has been shown to have a variety of biochemical and physiological effects, including:
1. Inducing apoptosis (programmed cell death) in cancer cells.
2. Inhibiting the growth and proliferation of cancer cells.
3. Modulating the activity of enzymes involved in cellular metabolism.
4. Interfering with DNA replication and repair.

Advantages and Limitations for Lab Experiments

The advantages of using 1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one in lab experiments include:
1. High selectivity for cancer cells.
2. Relatively simple synthesis method.
3. Wide range of potential applications.
The limitations of using 1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one in lab experiments include:
1. Limited understanding of its mechanism of action.
2. Potential toxicity to non-cancer cells.
3. Limited availability and high cost.

Future Directions

There are many potential future directions for research on 1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one, including but not limited to:
1. Developing new synthesis methods to improve yield and purity.
2. Investigating the mechanism of action in more detail.
3. Developing new applications for 1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one in cancer treatment and other areas.
4. Studying the potential side effects of 1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one and ways to mitigate them.
5. Developing new derivatives of 1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one with improved properties.
In conclusion, 1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one is a promising compound for scientific research with a wide range of potential applications. Further research is needed to fully understand its mechanism of action and potential side effects, but its selectivity for cancer cells makes it a promising candidate for cancer treatment.

Scientific Research Applications

1,3-diethyl-4,6-dinitro-5-pyrrolidin-1-yl-1,3-dihydro-2H-benzimidazol-2-one has been widely used in scientific research for various purposes, including but not limited to:
1. As a fluorescent probe for monitoring protein-protein interactions.
2. As a photosensitizer for photodynamic therapy.
3. As a precursor for the synthesis of other compounds with potential biological activities.
4. As a tool for studying the structure and function of biological molecules.